4-Piperidino-1lambda~6~,4-thiazinane-1,1-dione

• IUPAC Name: 4-piperidin-1-yl-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C9H18N2O2S/c12-14(13)8-6-11(7-9-14)10-4-2-1-3-5-10/h1-9H2
• InChI Key: XSGHHGUFJWDQPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)N2CCS(=O)(=O)CC2
• Molecular Formula: C9H18N2O2S
• Molecular Weight: 218.32 g/mol
• CAS No.: 866020-54-4

Description

Synthesis Analysis

Thiazine derivatives, such as PTZ, can be synthesized through various methods. One of the methods involves the use of green synthesis methods. The synthesis of thiazine derivatives is an area of active research, and new methods are being developed to improve the efficiency and sustainability of these reactions.

Molecular Structure Analysis

The molecular structure of PTZ consists of a piperidine ring and a thiazine ring. The molecular formula is C7H10N2O2S.

Physical And Chemical Properties Analysis

PTZ is a heterocyclic compound with unique physical and chemical properties. The specific physical and chemical properties such as melting point, boiling point, density, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : A study by Halim and Ibrahim (2021) detailed the synthesis of a compound involving 1,3-thiazolidine-2,4-dione, highlighting techniques like FT-IR spectroscopy and DFT calculations (Halim & Ibrahim, 2021).

Biological Activity

• Antimicrobial Properties : Mohanty et al. (2015) synthesized derivatives of 5-(aminomethylene)thiazolidine-2,4-dione, showing significant antibacterial and antifungal activities (Mohanty et al., 2015).
• Antidiabetic Potential : A study by Kadium et al. (2022) focused on synthesizing novel thiazolidine-2,4-dione derivatives, which demonstrated promising antidiabetic properties (Kadium, Alhazam, & Hameed, 2022).

Chemical Properties and Applications

• Structural and Chemical Analysis : Obydennov et al. (2014) explored the deformylative rearrangement and ring-opening/ring-closure sequence in related compounds, providing insights into their chemical properties (Obydennov, Röschenthaler, & Sosnovskikh, 2014).
• Heterocyclic Amine Reactions : Research by Shainyan et al. (2003) on reactions of secondary cyclic amines, including 1λ6,4-thiazinane-1,1-dione, with trifluoromethanesulfonic anhydride, sheds light on the formation of triflamides and triflates, useful in various chemical applications (Shainyan, Tolstikov, & Zhinkin, 2003).

Safety and Hazards

The safety data sheet for a similar compound, 4-(4’-Aminobenzyl)thiomorpholine 1,1-dioxide, indicates that it causes skin irritation and serious eye irritation. It is recommended to wash thoroughly after handling and to wear protective clothing and eye protection. If skin or eye irritation occurs, medical advice should be sought.